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Disclaimer: This document provides a summary of the available material safety information for
leico-4F. It is intended for researchers, scientists, and drug development professionals for
informational purposes only. leico-4F is a chemical used for research and development in
materials science, specifically in organic electronics, and is not intended for human or
veterinary use. The information provided herein is not a substitute for a comprehensive Safety
Data Sheet (SDS).

Introduction

leico-4F, with the CAS Number 2089044-02-8, is a non-fullerene acceptor (NFA) utilized in the
fabrication of high-performance organic solar cells and panchromatic organic photodetectors.
Its chemical formula is C114H114F4aN4O4Sa4.[1] Given its application in laboratory and industrial
settings, understanding its safety and toxicity profile from a material handling perspective is
crucial. This guide summarizes the available safety data, handling procedures, and emergency
protocols.

Hazard Identification and Classification

According to the Safety Data Sheet (SDS) provided by suppliers, leico-4F is not classified as a
hazardous substance or mixture according to Regulation (EC) No. 1272/2008.[2]
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Table 1: Hazard Classification

Regulation Classification

Regulation (EC) No. 1272/2008 Not a hazardous substance or mixture[2]

Does not contain components considered to be

persistent, bioaccumulative and toxic (PBT), or
PBT/vPvB Assessment ] ] )

very persistent and very bioaccumulative (vPvB)

at levels of 0.1% or higher[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of leico-4F is essential for its safe
handling and storage.

Table 2: Physical and Chemical Properties of leico-4F

Property Value Source
Appearance Dark solid powder/crystals [2]
Molecular Formula C114H114F4N404S4 [1]
Molecular Weight 1808.40 g/mol [1]
Solubility Information not available [2]
Flash Point Not applicable [1]
Storage Class Code 11 - Combustible Solids [1]
WGK (Water Hazard Class) 3 [1]

Experimental Protocols for Safe Handling

The following protocols are based on the information provided in the Safety Data Sheet for
leico-4F.

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear safety glasses with side-shields.
o Skin Protection: Handle with gloves.

o Respiratory Protection: Not required under normal conditions of use.

Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place.

First Aid Measures

In case of exposure, the following first aid measures are recommended.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

If breathed in, move person into fresh air. If not

Inhalation ) ) o o
breathing, give artificial respiration.
Skin Contact Wash off with soap and plenty of water.
Eye Contact Flush eyes with water as a precaution.
) Never give anything by mouth to an
Ingestion

unconscious person. Rinse mouth with water.

Toxicological Information

The Safety Data Sheet for leico-4F does not list any specific toxicological data. It is stated that
a chemical safety assessment has not been carried out.[2] The absence of a hazardous
classification suggests a low acute toxicity profile under normal handling conditions. However,
as with any chemical, unnecessary exposure should be avoided.
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leico-4F in Organic Solar Cells: An Application
Workflow

leico-4F functions as a non-fullerene acceptor in the active layer of organic solar cells. The
following diagram illustrates a typical experimental workflow for fabricating such a device.

Click to download full resolution via product page

Caption: Workflow for fabricating an organic solar cell using leico-4F.

Functional Pathway of leico-4F in an Organic Solar
Cell

The primary role of leico-4F in an organic solar cell is to facilitate the generation and transport
of charge carriers (electrons) upon light absorption. The following diagram illustrates this

process.
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Charge Generation and Transport Pathway in a PTB7-Th:leico-4F Solar Cell
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Caption: Role of leico-4F in charge generation and transport in an organic solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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